Cas no 62084-18-8 (4-Pentene-2,3-diol)

• Product Name: 4-Pentene-2,3-diol
• CAS No: 62084-18-8
• MF: C₅H₁₀O₂
• MW: 102.131701946259
• CID: 1635235
• PubChem ID: 14660056
• Update Time: 2025-04-21

4-Pentene-2,3-diol Chemical and Physical Properties

Names and Identifiers

• 4-Pentene-2,3-diol
• pent-4-ene-2,3-diol
• DTXSID00562693
• 62084-18-8
• SCHEMBL5057417

• Inchi： 1S/C5H10O2/c1-3-5(7)4(2)6/h3-7H,1H2,2H3
• InChI Key： NVEPXBVOEVVLHX-UHFFFAOYSA-N
• SMILES： OC(C)C(C=C)O

Computed Properties

• Exact Mass: 102.0681
• Monoisotopic Mass: 102.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 61.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46